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Compound of Interest

Compound Name: Methyl 4-iodobutanoate

Cat. No.: B082882

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for Methyl 4-
iodobenzoate (CAS No. 619-44-3), a compound frequently utilized in organic synthesis and
drug development. The following sections detail its hazards, handling procedures, and
emergency protocols, compiled from various safety data sheets. All quantitative data is
summarized in tables for clarity, and key procedural workflows are illustrated using diagrams.

Chemical Identification and Physical Properties

Methyl 4-iodobenzoate is a substituted aromatic ester. Its key identifiers and physical properties
are summarized below.
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Property

Value

Reference

Chemical Name

Methyl 4-iodobenzoate

[1]2]

Methyl p-iodobenzoate, 4-

Synonyms lodobenzoic acid methyl ester il
CAS Number 619-44-3 [11[2]
Molecular Formula CsH7102 [1112]
Molecular Weight 262.04 g/mol [2]
Appearance White to light yellow or beige (4]
solid/powder

Melting Point 113 - 117 °C (235.4 - 242.6 °F)  [4]
Solubility Insoluble in water [5]

Hazard Identification and Classification

Methyl 4-iodobenzoate is classified as an irritant and poses environmental hazards. The GHS

classification is summarized in the table below.

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
(Single Exposure) irritation
Hazardous to the Aquatic ) o )

) H411: Toxic to aquatic life with
Environment, Long-Term 2

Hazard

long lasting effects

Data sourced from PubChem GHS Classification.[2]
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Signal Word: Warning[2]

Hazard Pictograms:

Hazard Pictograms

Click to download full resolution via product page

GHS Pictograms for Methyl 4-iodobenzoate.

First-Aid Measures

Adherence to proper first-aid protocols is critical in the event of exposure. The following table
outlines the recommended procedures.
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Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give
artificial respiration. Get medical attention.[3]

Immediately wash off with soap and plenty of
i water while removing all contaminated clothing
Skin Contact _ S
and shoes. Get medical attention if irritation

persists.[4]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[4]

Do NOT induce vomiting. Clean mouth with
Ingestion water and drink afterwards plenty of water. Get

medical attention.[6]

The following diagram illustrates the general first-aid workflow.

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion
Move to Fresh Air Wash with Soap & Water Rinse Eyes with Water (15 min) Do NOT Induce Vomiting

| Get Medical Attention -«

Click to download full resolution via product page
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General First-Aid Workflow for Exposure.

Handling and Storage

Proper handling and storage procedures are essential to minimize risk.

Handling

e Avoid contact with skin and eyes.[4]

Do not breathe dust.[4]

Wash hands thoroughly after handling.[3]

Use only in a well-ventilated area.[6]

Wear appropriate personal protective equipment (PPE).[3]

Storage

o Keep container tightly closed in a dry, cool, and well-ventilated place.[4]

e Protect from light.[4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial for safe handling.
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PPE Type

Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[3]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149
approved respirator should be used if exposure
limits are exceeded or if irritation or other

symptoms are experienced.[1][4]

The following diagram outlines the PPE selection logic.

Handling Methyl 4-iodobenzoate

Wear Safety Goggles (EN166)

Wear Chemical Resistant Gloves & Lab Coat

Is there a risk of dust inhalation or are exposure limits exceeded?

Tes \

Wear Approved Respirator (NIOSH/MSHA/EN 149) No Respirator Required (with adequate ventilation)

Click to download full resolution via product page

PPE Selection Workflow.

Fire-Fighting Measures
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Aspect

Details

Suitable Extinguishing Media

Use water spray, dry chemical, carbon dioxide,

or appropriate foam.[3]

Specific Hazards

During a fire, irritating and highly toxic gases
may be generated by thermal decomposition or

combustion.[3]

Protective Equipment

Wear a self-contained breathing apparatus in
pressure-demand, MSHA/NIOSH (approved or

equivalent), and full protective gear.[3]

Accidental Release Measures

In the event of a spill, follow these procedures:

o Personal Precautions: Use proper personal protective equipment as indicated in Section 5.

Ensure adequate ventilation.[3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.[7]

» Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid

generating dusty conditions.[3][7]

Toxicological Information

The toxicological properties of Methyl 4-iodobenzoate have not been fully investigated.[3] It is

known to cause irritation to the skin, eyes, and respiratory tract.[2][3]

Exposure Route

Effect

Inhalation Causes respiratory tract irritation.[3]
Ingestion Causes gastrointestinal tract irritation.[3]
Skin Causes skin irritation.[3]

Eyes Causes eye irritation.[3]
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Disposal Considerations

Waste must be disposed of in accordance with federal, state, and local environmental control
regulations.[4] Waste is classified as hazardous.[4]

This guide is intended for informational purposes and should not be a substitute for a formal
safety review and adherence to all applicable regulations. Always consult the most current
Safety Data Sheet from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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